Cas no 822519-90-4 (1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-)

1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)- structure

822519-90-4 structure

Product Name:1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-

CAS No:822519-90-4

MF:C₁₄H₁₄Cl₂N₂

MW:281.180361270905

CID:4771301

PubChem ID:29417628

Update Time:2024-10-27

1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

- 1,?2-?Ethanediamine, 1,?2-?bis(4-?chlorophenyl)?-?, (1R,?2R)?-
- (1R,2R)-1,2-Bis(4-chlorophenyl)-1,2-ethanediamine (ACI)
- 1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-rel-
- (1R,2R)-1,2-BIS(4-CHLOROPHENYL)ETHANE-1,2-DIAMINE
- 91044-20-1
- CS-0134848
- SCHEMBL24017052
- 1,2-Ethanediamine,1,2-bis(4-chlorophenyl)-,(1R,2R)-
- 822519-90-4
- 1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-
- Inchi： 1S/C14H14Cl2N2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8,13-14H,17-18H2/t13-,14-/m1/s1
- InChI Key： HHPPUZSHKRJDIW-ZIAGYGMSSA-N
- SMILES： [C@H](C1C=CC(Cl)=CC=1)(N)[C@@H](C1C=CC(Cl)=CC=1)N

Computed Properties

Exact Mass: 280.0534038g/mol
Monoisotopic Mass: 280.0534038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 52Å²

1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	ZJSA-0053-5g	1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-	822519-90-4	97%;99%ee	5g	¥9000.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	ZJSA-0053-1g	1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)-	822519-90-4	97%;99%ee	1g	¥2000.0	2024-07-19

1,2-Ethanediamine, 1,2-bis(4-chlorophenyl)-, (1R,2R)- Production Method

Production Method 1

104-88-1

822519-90-4

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol , Tetrahydrofuran ; 1 h, rt
1.2 Reagents: (5R,5′R)-4,4,4′,4′-Tetrakis(2,5-dimethylphenyl)-5,5′-diphenyl-2,2′-bi-1,3,2-diox… ; 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Methanol , Water ; pH 2 - 3, rt

Reference

Enantioselective Reductive Coupling of Imines Templated by Chiral Diboron

Zhou, Mingkang; et al, Journal of the American Chemical Society, 2020, 142(23), 10337-10342